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benzyl N'-phenyl-N-[3-phenyl-4,5-bis(phenylimino)-1,3-thiazolidin-2-ylidene]imidothiocarbamate benzyl N'-phenyl-N-[3-phenyl-4,5-bis(phenylimino)-1,3-thiazolidin-2-ylidene]imidothiocarbamate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0942989
InChI: InChI=1S/C35H27N5S2/c1-6-16-27(17-7-1)26-41-34(38-30-22-12-4-13-23-30)39-35-40(31-24-14-5-15-25-31)32(36-28-18-8-2-9-19-28)33(42-35)37-29-20-10-3-11-21-29/h1-25H,26H2/b36-32?,37-33?,38-34?,39-35-
SMILES: C1=CC=C(C=C1)CSC(=NC2=CC=CC=C2)N=C3N(C(=NC4=CC=CC=C4)C(=NC5=CC=CC=C5)S3)C6=CC=CC=C6
Molecular Formula: C35H27N5S2
Molecular Weight: 581.8 g/mol

benzyl N'-phenyl-N-[3-phenyl-4,5-bis(phenylimino)-1,3-thiazolidin-2-ylidene]imidothiocarbamate

CAS No.:

Cat. No.: VC0942989

Molecular Formula: C35H27N5S2

Molecular Weight: 581.8 g/mol

* For research use only. Not for human or veterinary use.

benzyl N'-phenyl-N-[3-phenyl-4,5-bis(phenylimino)-1,3-thiazolidin-2-ylidene]imidothiocarbamate -

Specification

Molecular Formula C35H27N5S2
Molecular Weight 581.8 g/mol
IUPAC Name benzyl (NZ)-N//'-phenyl-N-[3-phenyl-4,5-bis(phenylimino)-1,3-thiazolidin-2-ylidene]carbamimidothioate
Standard InChI InChI=1S/C35H27N5S2/c1-6-16-27(17-7-1)26-41-34(38-30-22-12-4-13-23-30)39-35-40(31-24-14-5-15-25-31)32(36-28-18-8-2-9-19-28)33(42-35)37-29-20-10-3-11-21-29/h1-25H,26H2/b36-32?,37-33?,38-34?,39-35-
Standard InChI Key XMCWKKLWDIXPPT-RQCTUPLISA-N
Isomeric SMILES C1=CC=C(C=C1)CSC(=NC2=CC=CC=C2)/N=C\3/N(C(=NC4=CC=CC=C4)C(=NC5=CC=CC=C5)S3)C6=CC=CC=C6
SMILES C1=CC=C(C=C1)CSC(=NC2=CC=CC=C2)N=C3N(C(=NC4=CC=CC=C4)C(=NC5=CC=CC=C5)S3)C6=CC=CC=C6
Canonical SMILES C1=CC=C(C=C1)CSC(=NC2=CC=CC=C2)N=C3N(C(=NC4=CC=CC=C4)C(=NC5=CC=CC=C5)S3)C6=CC=CC=C6

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